10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-Methyl-7,13-dioxa-10-aza-6-silaspiro[57]tridecane is a complex organic compound characterized by its unique spiro structure, which includes oxygen, nitrogen, and silicon atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane typically involves the reaction of 4-methyl-1-oxa-4-azaspiro[4.5]decane with propylene oxide . The reaction conditions include the use of appropriate solvents and catalysts to facilitate the formation of the spiro structure. The structure of the compound is confirmed using techniques such as IR and NMR spectroscopy .
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and ensuring proper safety and environmental controls.
Chemical Reactions Analysis
Types of Reactions
10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.
Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.
Substitution: Halogenating agents or nucleophiles can be used depending on the desired substitution.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce simpler hydrocarbons or alcohols.
Scientific Research Applications
10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane involves its interaction with molecular targets through its functional groups. The pathways involved depend on the specific application, such as binding to enzymes or receptors in biological systems or acting as a catalyst in chemical reactions.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane is unique due to the presence of silicon in its structure, which imparts distinct chemical properties compared to similar compounds. This uniqueness makes it valuable for specific applications where silicon’s properties are advantageous.
Properties
CAS No. |
61667-39-8 |
---|---|
Molecular Formula |
C10H21NO2Si |
Molecular Weight |
215.36 g/mol |
IUPAC Name |
10-methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane |
InChI |
InChI=1S/C10H21NO2Si/c1-11-5-7-12-14(13-8-6-11)9-3-2-4-10-14/h2-10H2,1H3 |
InChI Key |
GRWQPXMJTHCCJX-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCO[Si]2(CCCCC2)OCC1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.